Cas no 105995-42-4 (Benzoic acid, 3,5-bis(aminomethyl)-, methyl ester)

• Product Name: Benzoic acid, 3,5-bis(aminomethyl)-, methyl ester
• CAS No: 105995-42-4
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 1173195
• PubChem ID: 15208142
• Update Time: 2025-04-20

Benzoic acid, 3,5-bis(aminomethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-bis(aminomethyl)-, methyl ester
• 105995-42-4
• Benzoic acid, 3,5-bis(aminomethyl)methyl ester
• AKOS026751487
• BVRBASQKOXPGDX-UHFFFAOYSA-N
• SCHEMBL8719755
• methyl 3,5-bis(aminomethyl)benzoate

• Inchi： 1S/C10H14N2O2/c1-14-10(13)9-3-7(5-11)2-8(4-9)6-12/h2-4H,5-6,11-12H2,1H3
• InChI Key： BVRBASQKOXPGDX-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(CN)C=C(CN)C=1)=O

Computed Properties

• Exact Mass: 194.10562
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• PSA: 78.34